Isohomoarbutin
Isohomoarbutin
Brand Name:
Vulcanchem
CAS No.:
25162-30-5
VCID:
VC0211776
InChI:
InChI=1S/C13H18O7/c1-6-4-7(15)2-3-8(6)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3/t9-,10-,11+,12-,13-/m1/s1
SMILES:
CC1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C13H18O7
Molecular Weight:
286.28 g/mol
Isohomoarbutin
CAS No.: 25162-30-5
Reference Standards
VCID: VC0211776
Molecular Formula: C13H18O7
Molecular Weight: 286.28 g/mol
| CAS No. | 25162-30-5 |
|---|---|
| Product Name | Isohomoarbutin |
| Molecular Formula | C13H18O7 |
| Molecular Weight | 286.28 g/mol |
| IUPAC Name | (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(4-hydroxy-2-methylphenoxy)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C13H18O7/c1-6-4-7(15)2-3-8(6)19-13-12(18)11(17)10(16)9(5-14)20-13/h2-4,9-18H,5H2,1H3/t9-,10-,11+,12-,13-/m1/s1 |
| Standard InChIKey | XHEKEYHCIIMZRR-UJPOAAIJSA-N |
| Isomeric SMILES | CC1=C(C=CC(=C1)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | CC1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC1=C(C=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O |
| Appearance | Powder |
| PubChem Compound | 5318573 |
| Last Modified | Nov 11 2021 |
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